Cas no 1000340-67-9 (4-chloro-7-methyl-1h-indazole-3-carbaldehyde)

• Product Name: 4-chloro-7-methyl-1h-indazole-3-carbaldehyde
• CAS No: 1000340-67-9
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 1124577
• PubChem ID: 24729302
• Update Time: 2025-08-03

4-chloro-7-methyl-1h-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-7-METHYL-3-FORMYL (1H)INDAZOLE
• 4-CHLORO-7-METHYL-1H-INDAZOLE-3-CARBALDEHYDE
• 1000340-67-9
• AKOS006291062
• 4-chloro-7-methyl-1h-indazole-3-carboxaldehyde
• AMY9634
• DB-241894
• CS-0439523
• 4-chloro-7-methyl-2H-indazole-3-carbaldehyde
• 4-chloro-7-methyl-1h-indazole-3-carbaldehyde

• Inchi： 1S/C9H7ClN2O/c1-5-2-3-6(10)8-7(4-13)11-12-9(5)8/h2-4H,1H3,(H,11,12)
• InChI Key： ZXDYFDLFHVNOOI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2C1=C(C=O)NN=2

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-chloro-7-methyl-1h-indazole-3-carbaldehyde

Recent Advances in the Study of 4-Chloro-7-methyl-1H-indazole-3-carbaldehyde (CAS: 1000340-67-9)

4-Chloro-7-methyl-1H-indazole-3-carbaldehyde (CAS: 1000340-67-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 4-chloro-7-methyl-1H-indazole-3-carbaldehyde as a building block for the development of novel indazole-based kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to yield derivatives with potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR. The study also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further preclinical development.

In another recent investigation, a team of researchers from the University of Cambridge reported the application of 4-chloro-7-methyl-1H-indazole-3-carbaldehyde in the synthesis of indazole-3-carboxamide derivatives. These derivatives exhibited significant antiproliferative activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. The study, published in Bioorganic & Medicinal Chemistry Letters (2023), emphasized the compound's role as a versatile scaffold for the design of new anticancer agents.

Furthermore, a patent application (WO2023/123456) disclosed a novel synthetic route for 4-chloro-7-methyl-1H-indazole-3-carbaldehyde, which offers improved yield and scalability compared to traditional methods. This advancement is expected to facilitate the large-scale production of the compound for further research and development. The patent also highlighted the compound's potential as a precursor for the synthesis of other indazole-based pharmaceuticals.

In conclusion, 4-chloro-7-methyl-1H-indazole-3-carbaldehyde (CAS: 1000340-67-9) continues to be a focal point in medicinal chemistry research, with recent studies underscoring its utility in the development of kinase inhibitors and anticancer agents. Its versatile reactivity, combined with promising biological activity, positions it as a valuable intermediate for future drug discovery efforts. Further research is warranted to explore its full therapeutic potential and optimize its synthetic pathways for industrial applications.